Cas no 361979-99-9 (Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI))

Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI) structure
361979-99-9 structure
Product Name:Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI)
CAS No:361979-99-9
MF:C11H13F
MW:164.219326734543
CID:869799
PubChem ID:11367190
Update Time:2025-04-19

Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-4-pent-4-en-2-ylbenzene
    • Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI)
    • Inchi: 1S/C11H13F/c1-3-4-9(2)10-5-7-11(12)8-6-10/h3,5-9H,1,4H2,2H3
    • InChI Key: QZNNUNGHOREEBP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)CC=C

Computed Properties

  • Exact Mass: 164.100128577g/mol
  • Monoisotopic Mass: 164.100128577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
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